molecular formula C15H9NO3 B8809992 1-Benzoyl-1H-indole-2,3-dione CAS No. 28284-05-1

1-Benzoyl-1H-indole-2,3-dione

Cat. No.: B8809992
CAS No.: 28284-05-1
M. Wt: 251.24 g/mol
InChI Key: YKLHWMNKDGZBAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzoyl-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C15H9NO3 and its molecular weight is 251.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

28284-05-1

Molecular Formula

C15H9NO3

Molecular Weight

251.24 g/mol

IUPAC Name

1-benzoylindole-2,3-dione

InChI

InChI=1S/C15H9NO3/c17-13-11-8-4-5-9-12(11)16(15(13)19)14(18)10-6-2-1-3-7-10/h1-9H

InChI Key

YKLHWMNKDGZBAX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3C(=O)C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

14.7 g (0.10 mole) of isatin (dissolved in 100 ml of N,N-dimethylformamide) are added to 2.6 g (0.11 mole) of sodium hydride in 100 ml of N,N-dimethylformamide, while stirring. After the mixture has been stirred for one hour at room temperature, 14.1 g (0.10 mole) of benzoyl chloride are added dropwise at 0° C. Stirring is then continued for 10 minutes at 0° C. and the mixture is poured onto ice. The precipitate which separates out is filtered off under suction and dried to give 20 g (80%) of N-benzoylisatin as yellow crystals.
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
14.1 g
Type
reactant
Reaction Step Two
Yield
80%

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